![molecular formula C9H9F2NO2 B1433867 Ethyl 4-amino-3,5-difluorobenzoate CAS No. 1415920-00-1](/img/structure/B1433867.png)
Ethyl 4-amino-3,5-difluorobenzoate
Overview
Description
Ethyl 4-amino-3,5-difluorobenzoate is a chemical compound with the molecular formula C9H9F2NO2 . It is a solid substance stored at refrigerator temperatures .
Synthesis Analysis
The synthesis of Ethyl 4-amino-3,5-difluorobenzoate involves several steps, including alkylation, esterification, and another alkylation . The process was selected for its high total yields, mild conditions, and simple operation .
Molecular Structure Analysis
The InChI code for Ethyl 4-amino-3,5-difluorobenzoate is 1S/C9H9F2NO2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2,12H2,1H3
. This code provides a specific description of the molecule’s structure.
Physical And Chemical Properties Analysis
Scientific Research Applications
C9H9F2NO2 C_9H_9F_2NO_2 C9H9F2NO2
and a molecular weight of 201.17 g/mol . Below is a comprehensive analysis of its applications across various scientific research fields:Pharmacology
In pharmacology, Ethyl 4-amino-3,5-difluorobenzoate shows promise due to its physicochemical properties. It has a high gastrointestinal absorption rate and is BBB permeant, indicating potential for central nervous system activity . Its moderate lipophilicity (Log Po/w: 2.19) suggests good cell membrane permeability, making it a candidate for drug development .
Material Science
The compound’s solid physical form at room temperature and stability under refrigeration make it suitable for material science applications. It could be used in the synthesis of novel materials or coatings that require fluorinated aromatic compounds to impart specific chemical properties .
Chemical Synthesis
Ethyl 4-amino-3,5-difluorobenzoate can serve as a building block in organic synthesis. Its amino group is a reactive site for further functionalization, and the difluorobenzoate moiety can introduce fluorine atoms into target molecules, which is often desirable in medicinal chemistry .
Analytical Chemistry
This compound can be used as a standard or reference material in chromatographic methods such as HPLC, LC-MS, and UPLC. Its unique structure allows for its identification and quantification in complex mixtures, aiding in the analysis of pharmaceuticals and other chemical products .
Life Sciences Research
In life sciences, Ethyl 4-amino-3,5-difluorobenzoate could be utilized in biochemical assays and molecular biology experiments. Its properties may be beneficial in studying protein interactions, enzyme kinetics, and other cellular processes where fluorinated compounds are applied .
Chromatography Research
The compound’s suitability for chromatography research stems from its well-defined physical and chemical characteristics. It can be used to test and develop new chromatographic techniques, especially those focusing on the separation of fluorinated compounds .
Safety and Hazards
properties
IUPAC Name |
ethyl 4-amino-3,5-difluorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGZIYSCSHHUVHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)F)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-amino-3,5-difluorobenzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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